Cas no 860650-67-5 (Methyl 2-{(E)-3,5-di(tert-butyl)-4-hydroxyphenylmethylidene}-1-hydrazinecarboxylate)

• Product Name: Methyl 2-{(E)-3,5-di(tert-butyl)-4-hydroxyphenylmethylidene}-1-hydrazinecarboxylate
• CAS No: 860650-67-5
• CID: 4661270
• Update Time: 2025-06-12

Methyl 2-{(E)-3,5-di(tert-butyl)-4-hydroxyphenylmethylidene}-1-hydrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-{(E)-3,5-di(tert-butyl)-4-hydroxyphenylmethylidene}-1-hydrazinecarboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Methyl 2-{(E)-3,5-di(tert-butyl)-4-hydroxyphenylmethylidene}-1-hydrazinecarboxylate

Methyl 2-{(E)-3,5-di(tert-butyl)-4-hydroxyphenylmethylidene}-1-hydrazinecarboxylate: A Comprehensive Overview

Methyl 2-{(E)-3,5-di(tert-butyl)-4-hydroxyphenylmethylidene}-1-hydrazinecarboxylate, with the CAS number 860650-67-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit a variety of biological activities, making it a valuable subject for further investigation. The structural features of this molecule, particularly the presence of a 3,5-di(tert-butyl)-4-hydroxyphenyl moiety and a hydrazinecarboxylate group, contribute to its unique chemical properties and potential applications.

The synthesis of Methyl 2-{(E)-3,5-di(tert-butyl)-4-hydroxyphenylmethylidene}-1-hydrazinecarboxylate involves a series of well-defined chemical reactions that highlight the importance of precision in organic synthesis. The reaction pathway typically begins with the condensation of an appropriate aldehyde with hydrazine hydrate, followed by esterification to introduce the methyl carboxylate group. The introduction of the bulky tert-butyl groups at the 3 and 5 positions of the phenyl ring enhances the steric hindrance around the reactive site, which can influence both the reactivity and stability of the molecule.

In recent years, there has been growing interest in the development of novel compounds that exhibit antioxidant and anti-inflammatory properties. The 3,5-di(tert-butyl)-4-hydroxyphenyl moiety is known to possess significant antioxidant capabilities due to its ability to scavenge free radicals and inhibit lipid peroxidation. This makes Methyl 2-{(E)-3,5-di(tert-butyl)-4-hydroxyphenylmethylidene}-1-hydrazinecarboxylate a promising candidate for further exploration in the context of therapeutic applications.

One of the most compelling aspects of this compound is its potential role in drug discovery. The hydrazinecarboxylate group is a common pharmacophore found in various pharmaceutical agents, known for its ability to interact with biological targets in a manner that can modulate cellular processes. Recent studies have demonstrated that hydrazine derivatives can exhibit potent effects on enzymes and receptors involved in inflammation and oxidative stress. These findings suggest that Methyl 2-{(E)-3,5-di(tert-butyl)-4-hydroxyphenylmethylidene}-1-hydrazinecarboxylate may have therapeutic benefits in conditions where these pathways are dysregulated.

The structural integrity and chemical stability of Methyl 2-{(E)-3,5-di(tert-butyl)-4-hydroxyphenylmethylidene}-1-hydrazinecarboxylate are critical factors that must be carefully considered during both synthesis and application. The presence of bulky tert-butyl groups not only influences the reactivity but also impacts the solubility and bioavailability of the compound. These factors are essential for determining its suitability for various applications, including in vitro assays and potential clinical trials.

Advances in computational chemistry have enabled researchers to gain deeper insights into the molecular interactions of Methyl 2-{(E)-3,5-di(tert-butyl)-4-hydroxyphenylmethylidene}-1-hydrazinecarboxylate. Molecular modeling studies have shown that this compound can bind effectively to target proteins involved in inflammatory pathways. These simulations provide valuable information for designing experiments and optimizing synthetic routes to enhance its biological activity.

The pharmacological potential of Methyl 2-{(E)-3,5-di(tert-butyl)-4-hydroxyphenylmethylidene}-1-hydrazinecarboxylate has been further explored through preclinical studies. These investigations have revealed that the compound exhibits dose-dependent effects on key markers of inflammation and oxidative stress. The results from these studies are encouraging and support further research into its therapeutic applications. Additionally, the compound's ability to cross cell membranes suggests that it may be effective when administered orally or topically.

In conclusion, Methyl 2-{(E)-3,5-di(tert-butyl)-4-hydroxypheny lmethylidene}-1-hydrazinecarboxyllate (CAS no: 860650-67-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation into therapeutic applications. As research continues to uncover new insights into its mechanisms of action, this compound holds promise for contributing to advancements in medicine.